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Compound of Interest

Compound Name: 1-Propylcyclopentanol

Cat. No.: B158262

This technical guide provides a concise overview of the key physical properties of 1-
Propylcyclopentanol, specifically its boiling point and density. The intended audience for this
document includes researchers, scientists, and professionals in drug development who may
use this compound as a solvent or an intermediate in organic synthesis.

Physical Properties of 1-Propylcyclopentanol

1-Propylcyclopentanol is an organic compound with the molecular formula C8H160.[1][2][3]
[4][5][6] It consists of a cyclopentane ring substituted with a propyl group and a hydroxyl group.
[3] This structure influences its physical characteristics, such as being a colorless to pale yellow
liquid at room temperature and having limited solubility in water.[3]

The boiling point and density of 1-Propylcyclopentanol have been reported in various
chemical databases. The table below summarizes these values from different sources.

Physical Property Value Source

Boiling Point 173.55°C ChemicalBook[7]
171.7°C (at 760 mmHg) Guidechem[8]

Density 0.9040 g/cm? ChemicalBook][7]
0.927 g/cm3 Guidechem|[8]
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Experimental Protocols

The determination of the physical properties cited above follows standard laboratory
procedures. While specific experimental details for the provided data are not available, the
general methodologies are outlined below.

» Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor
pressure equals the external pressure. A common laboratory method for determining the
normal boiling point (at atmospheric pressure) is distillation. The substance is heated, and
the temperature at which the liquid boils and its vapor condenses is recorded. For
measurements at pressures other than atmospheric, a vacuum distillation setup is employed.

¢ Density Measurement: Density, the mass per unit volume, is typically determined using a
pycnhometer or a hydrometer. The pycnometer method involves accurately measuring the
weight of a known volume of the liquid at a specific temperature. The density is then
calculated by dividing the mass of the liquid by its volume.

Logical Relationship Diagram

The following diagram illustrates the relationship between the molecular structure of 1-
Propylcyclopentanol and the determination of its physical properties.
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Caption: Logical workflow from compound to its measured physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of 1-Propylcyclopentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158262#physical-properties-of-1-
propylcyclopentanol-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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